The application of multi-walled carbon nanotubes modified pencil graphite electrode for voltammetric determination of favipiravir used in COVID-19 treatment
Monatshefte für Chemie - Chemical Monthly Pub Date: 2023-06-08 DOI: 10.1007/s00706-023-03082-3
Abstract
This study describes the first application of an improved procedure on a pencil graphite electrode decorated with functionalized multi-walled carbon nanotubes (f-MWCNTs/PGE) for the determination of the COVID-19 antiviral drug, favipiravir (FVP). The electrochemical behavior of FVP at f-MWCNTs/PGE was examined by cyclic voltammetry and differential pulse voltammetry (DPV) methods, and it was noted that the voltammetric response significantly increased with the modification of f -MWCNTs to the surface. The linear range and limit of detection from DPV studies were determined as 1–1500 µM and 0.27 µM, respectively. In addition, the selectivity of the method was tested toward potential interferences, which can be present in pharmaceutical and biological samples, and it was found that f-MWCNTs/PGE showed high selectivity for the determination of FVP in the presence of probable interferences. The results with high accuracies and precisions from the obtained feasibility studies also revealed that the designed procedure can be used for accurate and selective voltammetric determination of FVP in real samples.Graphical abstractRecommended Literature
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